2,3-dichloro-N-({[2-(3-fluorophenyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)benzamide

• IUPAC Name: 2,3-dichloro-N-[[2-(3-fluorophenyl)-1,3-benzoxazol-5-yl]carbamothioyl]benzamide
• InChI: InChI=1S/C21H12Cl2FN3O2S/c22-15-6-2-5-14(18(15)23)19(28)27-21(30)25-13-7-8-17-16(10-13)26-20(29-17)11-3-1-4-12(24)9-11/h1-10H,(H2,25,27,28,30)
• InChI Key: GGTVKNBTTRSPDR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C2=NC3=C(O2)C=CC(=C3)NC(=S)NC(=O)C4=C(C(=CC=C4)Cl)Cl
• Molecular Formula: C21H12Cl2FN3O2S
• Molecular Weight: 460.3 g/mol

Description

This compound falls within the category of benzamide derivatives, known for their versatile applications in medicinal chemistry due to their biological activities. Benzamides often feature in the synthesis of compounds with significant pharmacological properties.

Synthesis Analysis

The synthesis of related benzamide compounds involves condensation reactions, often utilizing benzoyl isothiocyanate as a precursor. This method facilitates the introduction of various substituents, influencing the compound's physical and chemical properties. One approach includes reacting benzoyl isothiocyanate with malononitrile in the presence of KOH–EtOH, followed by alkylation and reaction with hydrazine, leading to novel benzamide-based 5-aminopyrazoles and their derivatives (Hebishy, Salama, & Elgemeie, 2020).

Molecular Structure Analysis

The crystal structure of benzamide derivatives can be determined through techniques like X-ray diffraction, revealing monoclinic space groups and dimensions that underline the molecular conformation. In related compounds, strong intramolecular hydrogen bonds have been observed, which play a crucial role in stabilizing the molecular structure (Saeed, Rashid, Bhatti, & Jones, 2010).

Chemical Reactions and Properties

Benzamide derivatives undergo various chemical reactions, including condensation with amines, hydroxylamines, and other reagents, to produce a range of compounds with potential biological activities. Their reactivity is influenced by the presence of substituents on the benzamide ring, which can alter the compound's electronic properties and, consequently, its reactivity (Naganagowda & Petsom, 2011).